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Abstract
Enhydrin chlorohydrin, a chlorinated sesquiterpene lactone of the melampolide class, is a

natural product isolated from Enhydra fluctuans. This technical guide provides a

comprehensive overview of its chemical properties, putative biological activities, and

hypothesized mechanisms of action. Drawing on available data and established knowledge of

related compounds, this document aims to serve as a foundational resource for researchers

investigating the therapeutic potential of Enhydrin chlorohydrin. All quantitative data are

presented in structured tables, and key experimental workflows and signaling pathways are

visualized using diagrams.

Introduction
Sesquiterpene lactones are a diverse group of naturally occurring compounds known for their

wide range of biological activities. Among these, chlorinated derivatives are of particular

interest due to their potential for enhanced potency and unique mechanisms of action.

Enhydrin chlorohydrin (CAS 38230-99-8) is a rare, chlorine-containing melampolide isolated

from the medicinal plant Enhydra fluctuans. While specific research on this compound is

limited, its structural similarity to other well-studied sesquiterpene lactones, such as enhydrin,

suggests a potential for significant anti-inflammatory and cytotoxic activities. This guide

synthesizes the available information on Enhydrin chlorohydrin and provides a predictive

framework for its biological functions based on the activities of analogous compounds.
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Chemical and Physical Properties
The chemical and physical properties of Enhydrin chlorohydrin are summarized in Table 1.

This data is compiled from available chemical databases and the primary literature describing

its isolation.

Table 1: Chemical and Physical Properties of Enhydrin Chlorohydrin

Property Value Source

CAS Number 38230-99-8 N/A

Molecular Formula C₂₃H₂₉ClO₁₀ N/A

Molecular Weight 500.93 g/mol N/A

IUPAC Name

methyl 9-(acetyloxy)-10-((3-

chloro-2-hydroxy-2-

methylbutanoyl)oxy)-4-methyl-

12-methylidene-13-oxo-3,14-

dioxatricyclo[9.3.0.0²,⁴]tetradec

-7-ene-8-carboxylate

N/A

Class
Sesquiterpene Lactone

(Melampolide)
N/A

Natural Source Enhydra fluctuans N/A

Appearance Crystalline solid (predicted) N/A

Solubility
Soluble in methanol, ethanol,

chloroform (predicted)
N/A

Experimental Protocols
While the full experimental details for the isolation of Enhydrin chlorohydrin are not publicly

available, a general protocol can be inferred from standard phytochemical extraction

procedures for sesquiterpene lactones from Enhydra fluctuans.

General Isolation and Purification Protocol
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Extraction:

Air-dried and powdered aerial parts of Enhydra fluctuans are subjected to Soxhlet

extraction with petroleum ether to defat the plant material.

The defatted material is then extracted with a more polar solvent, such as methanol or

ethanol, to isolate the sesquiterpene lactones.

The crude extract is concentrated under reduced pressure using a rotary evaporator.

Fractionation:

The concentrated crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

The fractions are monitored by thin-layer chromatography (TLC) to identify those

containing the desired compounds.

Purification:

The chloroform or ethyl acetate fraction, typically rich in sesquiterpene lactones, is

subjected to column chromatography over silica gel.

A gradient elution system (e.g., n-hexane-ethyl acetate) is employed to separate the

components.

Fractions containing compounds with similar TLC profiles are pooled and further purified

by preparative high-performance liquid chromatography (HPLC) to yield pure Enhydrin
chlorohydrin.

Structural Elucidation
The structure of Enhydrin chlorohydrin was elucidated using a combination of spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

determine the carbon-hydrogen framework of the molecule.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular formula. Mass fragmentation patterns provide information about the structure of

the molecule.

Table 2: Key Spectroscopic Data for Enhydrin Chlorohydrin (Predicted)

Technique Key Features

¹H NMR

Signals corresponding to the sesquiterpene

lactone core, an acetate group, and a 3-chloro-

2-hydroxy-2-methyl butyroyl moiety.

¹³C NMR

Carbonyl signals for the lactone and ester

groups, olefinic carbons, and carbons of the

chlorinated side chain.

Mass Spec

A molecular ion peak corresponding to the

molecular formula C₂₃H₂₉ClO₁₀, and

characteristic fragmentation patterns including

the loss of the acyloxy side chains.

Biological Activity and Mechanism of Action
(Hypothesized)
Direct biological studies on Enhydrin chlorohydrin are not widely reported. However, based

on extensive research on other chlorinated sesquiterpene lactones, its biological activities are

predicted to include potent anti-inflammatory and cytotoxic effects.[1][2][3]

Anti-Inflammatory Activity: Inhibition of the NF-κB
Pathway
A primary mechanism of anti-inflammatory action for many sesquiterpene lactones is the

inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4][5][6][7][8] It is

hypothesized that Enhydrin chlorohydrin acts as an inhibitor of this pathway.

Mechanism of Inhibition: The α-methylene-γ-lactone moiety and other electrophilic centers in

the molecule can covalently bind to the cysteine residues of the p65 subunit of NF-κB.[6][8]
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This alkylation prevents the translocation of NF-κB into the nucleus, thereby inhibiting the

transcription of pro-inflammatory genes such as cytokines, chemokines, and adhesion

molecules.[4]

Cytotoxic Activity: Induction of Apoptosis
Chlorinated sesquiterpene lactones have demonstrated significant cytotoxicity against various

cancer cell lines.[1][2][9] The proposed mechanism involves the induction of apoptosis through

both intrinsic and extrinsic pathways.

Intrinsic Apoptosis Pathway: Enhydrin chlorohydrin is predicted to induce mitochondrial-

mediated apoptosis. This involves the disruption of the mitochondrial membrane potential,

leading to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a

cascade of caspases (caspase-9 and caspase-3), ultimately leading to programmed cell

death.[1][10][11]

Visualizations
Signaling Pathways
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Caption: Hypothesized mechanism of Enhydrin chlorohydrin.
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Caption: General workflow for isolation and analysis.

Conclusion
Enhydrin chlorohydrin represents a promising but understudied natural product with

significant potential for further investigation. Based on the established biological activities of

related chlorinated sesquiterpene lactones, it is a strong candidate for development as an anti-

inflammatory and anti-cancer agent. Further research is warranted to fully elucidate its

biological activities, mechanism of action, and therapeutic potential. This technical guide

provides a solid foundation for initiating such investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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